amine CAS No. 893582-80-4](/img/structure/B3164573.png)
[(2,3-Dimethoxyphenyl)methyl](propyl)amine
Overview
Description
(2,3-Dimethoxyphenyl)methylamine is a chemical compound with the IUPAC name N1- (2,3-dimethoxybenzyl)-N~3~,N~3~-dimethyl-1,3-propanediamine dihydrochloride . It has a molecular weight of 325.28 . The compound is typically stored at room temperature and is available in powder form .
Synthesis Analysis
The synthesis of amines like (2,3-Dimethoxyphenyl)methylamine can be achieved through reductive amination . This process involves the nucleophilic addition of ammonia or an amine to a carbonyl group to form an imine, which is then reduced to an amine .Molecular Structure Analysis
The molecular structure of (2,3-Dimethoxyphenyl)methylamine can be represented by the InChI code: 1S/C14H24N2O2.2ClH/c1-16(2)10-6-9-15-11-12-7-5-8-13(17-3)14(12)18-4;;/h5,7-8,15H,6,9-11H2,1-4H3;2*1H . This indicates the presence of carbon, hydrogen, nitrogen, oxygen, and chlorine atoms in the compound.Physical And Chemical Properties Analysis
(2,3-Dimethoxyphenyl)methylamine is a powder that is stored at room temperature . The compound’s CAS Number is 1158577-04-8 .Scientific Research Applications
Medicinal Chemistry and Drug Development
Overview: (2,3-Dimethoxyphenyl)methylamine, often abbreviated as DMPA, exhibits structural similarities to other biologically active compounds. Researchers have explored its potential as a scaffold for drug development.
Applications:Safety and Hazards
The compound (2,3-Dimethoxyphenyl)methylamine has been assigned the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
N-[(2,3-dimethoxyphenyl)methyl]propan-1-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO2/c1-4-8-13-9-10-6-5-7-11(14-2)12(10)15-3/h5-7,13H,4,8-9H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLOFCRNSPPHEGK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNCC1=C(C(=CC=C1)OC)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[(2,3-Dimethoxyphenyl)methyl](propyl)amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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